3-((1-Methyl-1H-imidazol-2-yl)oxy)benzoic acid hydrochloride

• IUPAC Name: 3-(1-methylimidazol-2-yl)oxybenzoic acid;hydrochloride
• InChI: InChI=1S/C11H10N2O3.ClH/c1-13-6-5-12-11(13)16-9-4-2-3-8(7-9)10(14)15;/h2-7H,1H3,(H,14,15);1H
• InChI Key: HMTLAABZSLYHMV-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1OC2=CC=CC(=C2)C(=O)O.Cl
• Molecular Formula: C11H11ClN2O3
• Molecular Weight: 254.67 g/mol

Description

“3-((1-Methyl-1H-imidazol-2-yl)oxy)benzoic acid hydrochloride” is a chemical compound with the CAS Number: 2126178-53-6. It has a molecular weight of 254.67. The compound is in powder form and is stored at room temperature. The IUPAC name for this compound is 3-((1-methyl-1H-imidazol-2-yl)oxy)benzoic acid hydrochloride.

Molecular Structure Analysis

The molecular structure of “3-((1-Methyl-1H-imidazol-2-yl)oxy)benzoic acid hydrochloride” can be represented by the InChI code: 1S/C11H10N2O3.ClH/c1-13-6-5-12-11(13)16-9-4-2-3-8(7-9)10(14)15;/h2-7H,1H3,(H,14,15);1H. This indicates that the compound contains an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds.

Physical And Chemical Properties Analysis

The compound is a powder that is stored at room temperature. It has a molecular weight of 254.67.

Scientific Research Applications

Medicine: Antimicrobial Agents

. Their structure allows for interaction with microbial cell membranes, potentially leading to the development of new treatments for infections resistant to current antibiotics.

Agriculture: Antifungal Treatments

. They could be used to protect crops from fungal pathogens, thereby improving yield and reducing crop losses.

Biotechnology: Drug Synthesis

The imidazole ring is a core structure in many biologically active compounds. .

Materials Science: Functional Molecules

Imidazole derivatives are key components in the creation of functional materials due to their versatile chemical properties. .

Environmental Science: Pollution Remediation

. They could help in the development of more efficient methods to clean up heavy metal contaminants.

Analytical Chemistry: Chemical Analysis

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Safety and Hazards

The compound has been classified with the hazard statements H315, H319, H335. These statements indicate that the compound may cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and more.